Cas no 1361874-10-3 (2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine)

• Product Name: 2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine
• CAS No: 1361874-10-3
• MF: C₁₂H₈Cl₂N₂O₃
• MW: 299.10952091217
• CID: 4798971
• Update Time: 2025-10-30

2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine

• Inchi： 1S/C12H8Cl2N2O3/c1-19-11-5-4-10(16(17)18)12(15-11)8-3-2-7(13)6-9(8)14/h2-6H,1H3
• InChI Key： BCRHHMZYNMLJRI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=C(N=1)OC)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9

Additional information on 2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine

Recent Advances in the Study of 2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine (CAS: 1361874-10-3)

2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine (CAS: 1361874-10-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of antimicrobial and anticancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and characterization of 2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine, emphasizing its role as a precursor in the development of pyridine-based inhibitors. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The study also investigated its reactivity under various conditions, providing valuable insights into its potential for further chemical modifications.

In another recent investigation, researchers from the European Journal of Pharmaceutical Sciences (2024) evaluated the biological activity of 2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine against a panel of bacterial and fungal strains. The compound exhibited moderate antimicrobial activity, particularly against Gram-positive bacteria, suggesting its potential as a scaffold for the development of new antibiotics. The study also highlighted the need for further optimization to enhance its efficacy and reduce potential toxicity.

Furthermore, a preclinical study conducted by a team at the National Cancer Institute (2023) investigated the anticancer properties of 2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine. The compound demonstrated promising activity against certain cancer cell lines, including breast and lung cancer, by inducing apoptosis and inhibiting cell proliferation. These findings underscore its potential as a lead compound for the development of targeted cancer therapies.

In conclusion, 2-(2,4-Dichlorophenyl)-6-methoxy-3-nitropyridine (CAS: 1361874-10-3) represents a versatile and promising compound in the field of chemical biology and drug discovery. Recent studies have shed light on its synthetic utility, biological activities, and potential therapeutic applications. Future research should focus on optimizing its chemical structure to improve its pharmacological properties and exploring its mechanisms of action in greater detail. The compound's unique properties make it a valuable candidate for further investigation in the development of novel antimicrobial and anticancer agents.